Cas no 1240565-93-8 (2-Methyl-1-(4-nitrobenzoyl)piperazine)

• Product Name: 2-Methyl-1-(4-nitrobenzoyl)piperazine
• CAS No: 1240565-93-8
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD16811526
• CID: 4690075
• Update Time: 2025-06-08

2-Methyl-1-(4-nitrobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(4-nitrobenzoyl)piperazine
• CC1CNCCN1C(=O)C1=CC=C(C=C1)[N+]([O-])=O

• MDL： MFCD16811526
• Inchi： 1S/C12H15N3O3/c1-9-8-13-6-7-14(9)12(16)10-2-4-11(5-3-10)15(17)18/h2-5,9,13H,6-8H2,1H3
• InChI Key： MTEYNBJQZLKPSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Methyl-1-(4-nitrobenzoyl)piperazine

Introduction to 2-Methyl-1-(4-nitrobenzoyl)piperazine (CAS No: 1240565-93-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Methyl-1-(4-nitrobenzoyl)piperazine, identified by the chemical abstracts service number 1240565-93-8, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential pharmacological applications. This compound belongs to the piperazine class of molecules, which are well-known for their versatility in drug design due to their ability to modulate biological targets such as enzymes and receptors. The presence of a nitrobenzoyl substituent in the molecular structure introduces additional functional groups that can influence the compound's reactivity, solubility, and interaction with biological systems.

The nitro group in the 4-position of the benzoyl moiety is particularly noteworthy, as it can participate in various chemical reactions, including reduction to an amine or diazotization, which opens up possibilities for further derivatization. This feature makes 2-Methyl-1-(4-nitrobenzoyl)piperazine a valuable scaffold for synthesizing more complex derivatives with tailored biological activities. In recent years, there has been a growing interest in developing novel piperazine-based compounds for therapeutic purposes, particularly in the treatment of neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-Methyl-1-(4-nitrobenzoyl)piperazine is its potential as a lead compound for drug discovery. The combination of the piperazine core with the nitrobenzoyl group creates a molecule that can interact with multiple biological targets. For instance, studies have shown that piperazine derivatives can modulate neurotransmitter systems by acting on receptors such as serotonin receptors (5-HT receptors), dopamine receptors (D2 receptors), and histamine receptors (H1 receptors). The nitro group further enhances this potential by allowing for selective interactions with specific enzymes or proteins involved in disease pathways.

Recent research has highlighted the therapeutic potential of 2-Methyl-1-(4-nitrobenzoyl)piperazine in the context of neurological disorders. Piperazine-based compounds have been investigated for their ability to enhance cognitive function and alleviate symptoms associated with conditions such as Alzheimer's disease and schizophrenia. The nitrobenzoyl moiety may contribute to these effects by influencing neurotransmitter release or by modulating receptor activity. Additionally, preclinical studies have suggested that this compound could have neuroprotective properties, making it a promising candidate for further development.

In the realm of medicinal chemistry, 2-Methyl-1-(4-nitrobenzoyl)piperazine serves as a versatile building block for designing novel drug candidates. The nitro group provides a handle for chemical modification, allowing researchers to explore different functionalization strategies. For example, reduction of the nitro group to an amine can yield a more nucleophilic species that can undergo further coupling reactions, while diazotization followed by coupling with aromatic or heteroaromatic amines can lead to polycyclic structures with enhanced binding affinity.

The pharmacokinetic properties of 2-Methyl-1-(4-nitrobenzoyl)piperazine are also an important consideration in its development as a therapeutic agent. The presence of both lipophilic and hydrophilic regions in its structure suggests that it may exhibit moderate solubility in both aqueous and organic environments, which could be advantageous for oral administration or delivery across biological membranes. However, further studies are needed to optimize its pharmacokinetic profile and ensure bioavailability.

Another area where 2-Methyl-1-(4-nitrobenzoyl)piperazine shows promise is in the treatment of infectious diseases. Piperazine derivatives have demonstrated activity against various pathogens by interfering with essential bacterial or viral processes. The nitrobenzoyl group may enhance this activity by facilitating interactions with target enzymes or proteins involved in microbial metabolism or replication. Additionally, the structural flexibility of this compound allows for modifications that could improve its ability to penetrate microbial cell membranes.

From a synthetic chemistry perspective, 2-Methyl-1-(4-nitrobenzoyl)piperazine is an interesting molecule to study due to its complex architecture. The synthesis involves multiple steps, including condensation reactions between piperazine derivatives and 4-nitrobenzoic acid or its esters. These reactions often require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications in drug discovery.

The emerging field of computational chemistry has also played a significant role in understanding the behavior of 2-Methyl-1-(4-nitrobenzoyl)piperazine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues or binding sites that need to be modified for improved efficacy. Additionally, computational studies can help assess potential side effects or toxicities before moving into costly preclinical trials.

In conclusion,2-Methyl-1-(4-nitrobenzoyl)piperazine (CAS No: 1240565-93-8) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders, infectious diseases, and other conditions. Further research is warranted to fully explore its pharmacological properties and optimize its synthetic pathways for practical applications.